Cas no 154258-54-5 (3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole)

3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole structure
154258-54-5 structure
Product Name:3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole
CAS No:154258-54-5
MF:C11H6F6N2
MW:280.169163227081
CID:2122486
Update Time:2023-08-04

3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-bis(trifluoromethyl)phenyl)-1H-pyrazole
    • 3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole
    • Inchi: 1S/C11H6F6N2/c12-10(13,14)7-3-6(9-1-2-18-19-9)4-8(5-7)11(15,16)17/h1-5H,(H,18,19)
    • InChI Key: HRBJMDVPHVEWNY-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C2=CC=NN2)C=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Topological Polar Surface Area: 28.7

3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole
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£50.00 2025-02-19
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abcr
AB598179-250mg
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